6-Fluoro-2-phenyl-1,2-benzothiazol-3-one
Description
6-Fluoro-2-phenyl-1,2-benzothiazol-3-one (C₁₃H₈FNOS) is a fluorinated benzothiazole derivative with a molecular weight of 245.271 g/mol . Its structure comprises a benzothiazole core fused with a phenyl group at the 2-position and a fluorine atom at the 6-position of the benzene ring. The compound is recognized under multiple synonyms, including 6-fluoro-2-phenyl-1,2-benzothiazol-3(2H)-one and 6-fluorobenzo[d]isothiazol-3(2H)-one .
Benzothiazoles are renowned for their diverse applications in medicinal chemistry, materials science, and industrial processes. The fluorine substituent in this compound likely enhances metabolic stability and modulates electronic properties, making it a candidate for drug development .
Properties
Molecular Formula |
C13H8FNOS |
|---|---|
Molecular Weight |
245.27 g/mol |
IUPAC Name |
6-fluoro-2-phenyl-1,2-benzothiazol-3-one |
InChI |
InChI=1S/C13H8FNOS/c14-9-6-7-11-12(8-9)17-15(13(11)16)10-4-2-1-3-5-10/h1-8H |
InChI Key |
DSSXORGEYXPNQS-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)N2C(=O)C3=C(S2)C=C(C=C3)F |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=O)C3=C(S2)C=C(C=C3)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The benzothiazol-3-one scaffold is highly versatile, with modifications at the 2-position and halogen substitutions significantly altering physicochemical and biological properties. Below is a comparative analysis of 6-fluoro-2-phenyl-1,2-benzothiazol-3-one with key analogs:
Substituent Variations at the 2-Position
- Key Insight: The phenyl group at the 2-position in the target compound may enhance π-π stacking interactions in biological systems compared to alkyl or cyclohexylmethyl groups, which are bulkier and may reduce binding affinity . The ethyl-substituted analog (saccharin derivative) demonstrates how sulfonyl groups shift applications to non-pharmacological uses like sweetening agents .
Halogen Substitutions at the 6-Position
- Key Insight : Fluorine’s electronegativity and small atomic radius improve metabolic stability and membrane permeability compared to chlorine, which may increase lipophilicity but reduce solubility . Saccharin’s sulfonyl group abolishes pharmacological activity in favor of sweetening properties, highlighting the critical role of substituent choice .
Pharmacological Derivatives
- Key Insight : The fluorine atom in the target compound may confer selective inhibition of enzymes like HDAC6 or Hsp90, whereas ebsulfur’s dihydro core enhances binding to hDAAO . Ipsapirone demonstrates how extended side chains (e.g., piperazine) enable CNS penetration .
Research Findings and Implications
- Synthetic Accessibility : The target compound can be synthesized via copper-catalyzed reactions, similar to analogs in and , though yields vary with substituents (e.g., 49% for benzyl vs. 20% for cyclohexylmethyl) .
- Biological Potential: Fluorinated benzothiazoles are prioritized in drug discovery due to enhanced bioavailability. For instance, replacing isoindolin-1-one with benzothiazol-3-one moieties improves dual HDAC6/Hsp90 inhibition .
- Safety Considerations : Halogenated benzothiazoles require rigorous toxicity profiling. For example, BIT (1,2-benzisothiazolin-3-one) is a skin sensitizer, suggesting fluorinated analogs may need similar evaluations .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
